Cas no 2680859-90-7 (5-(1-acetylpiperidin-4-yl)methyl-1,2-oxazole-3-carboxylic acid)

• Product Name: 5-(1-acetylpiperidin-4-yl)methyl-1,2-oxazole-3-carboxylic acid
• CAS No: 2680859-90-7
• MF: C₁₂H₁₆N₂O₄
• MW: 252.266443252563
• CID: 5651668
• PubChem ID: 165914072
• Update Time: 2025-10-28

5-(1-acetylpiperidin-4-yl)methyl-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680859-90-7
• EN300-28279106
• 5-[(1-acetylpiperidin-4-yl)methyl]-1,2-oxazole-3-carboxylic acid
• 5-(1-acetylpiperidin-4-yl)methyl-1,2-oxazole-3-carboxylic acid

• Inchi： 1S/C12H16N2O4/c1-8(15)14-4-2-9(3-5-14)6-10-7-11(12(16)17)13-18-10/h7,9H,2-6H2,1H3,(H,16,17)
• InChI Key： OWSNPXNTIDDABI-UHFFFAOYSA-N
• SMILES： O1C(=CC(C(=O)O)=N1)CC1CCN(C(C)=O)CC1

Computed Properties

• Exact Mass: 252.11100700g/mol
• Monoisotopic Mass: 252.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 83.6Ų

Additional information on 5-(1-acetylpiperidin-4-yl)methyl-1,2-oxazole-3-carboxylic acid

5-(1-Acetylpiperidin-4-yl)methyl-1,2-Oxazole-3-carboxylic Acid: A Comprehensive Overview

5-(1-Acetylpiperidin-4-yl)methyl-1,2-oxazole-3-carboxylic acid (CAS No. 2680859-90-7) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structure of this compound, characterized by the presence of an acetylpiperidine moiety and a carboxylic acid group, makes it a promising candidate for various pharmacological studies.

The acetylpiperidine moiety in 5-(1-acetylpiperidin-4-yl)methyl-1,2-oxazole-3-carboxylic acid plays a crucial role in modulating its biological activity. Piperidine derivatives are widely used in the development of drugs due to their ability to interact with various receptors and enzymes. The acetyl group further enhances the lipophilicity and stability of the molecule, making it more suitable for in vivo applications. Recent studies have shown that compounds with similar structures exhibit potent anti-inflammatory and analgesic properties, suggesting potential therapeutic benefits in treating conditions such as arthritis and neuropathic pain.

The oxazole ring is another key feature of this compound. Oxazoles are heterocyclic compounds that have been extensively studied for their pharmacological properties. They are known to exhibit a wide range of biological activities, including antimicrobial, antifungal, and anticancer effects. The presence of the oxazole ring in 5-(1-acetylpiperidin-4-yl)methyl-1,2-oxazole-3-carboxylic acid contributes to its overall stability and reactivity, making it an attractive candidate for drug development.

The carboxylic acid group in this compound is also noteworthy. Carboxylic acids are common functional groups in many biologically active molecules, and they play a crucial role in determining the solubility, ionization state, and binding affinity of the molecule. The carboxylic acid group can form hydrogen bonds with target proteins or enzymes, enhancing the compound's ability to interact with biological systems. This property is particularly important in drug design, as it can influence the pharmacokinetics and pharmacodynamics of the molecule.

Recent research has focused on the potential therapeutic applications of 5-(1-acetylpiperidin-4-yl)methyl-1,2-oxazole-3-carboxylic acid. Studies have shown that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has been found to have neuroprotective effects by reducing oxidative stress and preventing neuronal cell death. These findings suggest that 5-(1-acetylpiperidin-4-yl)methyl-1,2-oxazole-3-carboxylic acid could be a valuable lead compound for the development of new treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

In terms of clinical applications, 5-(1-acetylpiperidin-4-yl)methyl-1,2-oxazole-3-carboxylic acid has shown promise in preclinical studies. Animal models have demonstrated that this compound can effectively reduce inflammation and pain without significant side effects. These results have led to increased interest in advancing this compound through clinical trials to evaluate its safety and efficacy in human subjects.

The synthesis of 5-(1-acetylpiperidin-4-yl)methyl-1,2-oxazole-3-carboxylic acid involves several steps, including the formation of the piperidine ring, acetylation, and coupling with an oxazole derivative. The process requires careful control of reaction conditions to ensure high yields and purity. Recent advancements in synthetic chemistry have made it possible to produce this compound on a larger scale, facilitating further research and development efforts.

In conclusion, 5-(1-acetylpiperidin-4-yl)methyl-1,2-oxazole-3-carboxylic acid (CAS No. 2680859-90-7) is a promising compound with a unique structure that combines the beneficial properties of acetylpiperidine, oxazole, and carboxylic acid moieties. Its potential therapeutic applications in anti-inflammatory and neuroprotective treatments make it an exciting area of research for medicinal chemists and pharmaceutical scientists. As more studies are conducted, it is likely that this compound will continue to reveal new insights into its mechanisms of action and potential clinical uses.